1H-benzimidazol-2-ylmethyl 4H-1,2,4-triazol-3-yl sulfide

• IUPAC Name: 2-(1H-1,2,4-triazol-5-ylsulfanylmethyl)-1H-benzimidazole
• InChI: InChI=1S/C10H9N5S/c1-2-4-8-7(3-1)13-9(14-8)5-16-10-11-6-12-15-10/h1-4,6H,5H2,(H,13,14)(H,11,12,15)
• InChI Key: KUVXYDYFZZOZAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CSC3=NC=NN3
• Molecular Formula: C10H9N5S
• Molecular Weight: 231.28 g/mol

Description

1H-benzimidazol-2-ylmethyl 4H-1,2,4-triazol-3-yl sulfide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields. In

Mechanism of Action

The mechanism of action of 1H-benzimidazol-2-ylmethyl 4H-1,2,4-triazol-3-yl sulfide is not fully understood, but it is thought to involve the modulation of cellular signaling pathways. This compound has been found to inhibit the activity of certain enzymes and transcription factors, which play important roles in cellular processes such as inflammation and cancer development. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
1H-benzimidazol-2-ylmethyl 4H-1,2,4-triazol-3-yl sulfide has a variety of biochemical and physiological effects, depending on the specific application. In anti-inflammatory research, this compound has been found to inhibit the production of inflammatory cytokines and chemokines, which are involved in the immune response. In cancer research, it has been shown to induce cell cycle arrest and apoptosis in cancer cells, while sparing normal cells. In anti-bacterial research, it has been found to have activity against a range of bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using 1H-benzimidazol-2-ylmethyl 4H-1,2,4-triazol-3-yl sulfide in lab experiments is its versatility. This compound has been found to have a range of applications in different fields, making it a valuable tool for researchers with diverse interests. It is also relatively easy to synthesize and purify, which makes it accessible to a wide range of labs. One limitation of using this compound is its potential toxicity, particularly in high doses. Researchers must take care to use appropriate safety measures when handling this compound.

Future Directions

There are several future directions for research on 1H-benzimidazol-2-ylmethyl 4H-1,2,4-triazol-3-yl sulfide. One direction is the development of new synthesis methods that are more efficient and cost-effective. Another direction is the exploration of new applications for this compound, particularly in drug discovery and development. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity in different contexts. Finally, there is a need for more studies on the efficacy of this compound in animal models and clinical trials, to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 1H-benzimidazol-2-ylmethyl 4H-1,2,4-triazol-3-yl sulfide involves the reaction of benzimidazole with 4H-1,2,4-triazole-3-thiol in the presence of a suitable oxidizing agent. The reaction is typically carried out under mild conditions and yields a high purity product. Several methods have been developed for the synthesis of this compound, with variations in the reaction conditions and starting materials.

Scientific Research Applications

1H-benzimidazol-2-ylmethyl 4H-1,2,4-triazol-3-yl sulfide has been widely used in scientific research due to its diverse range of applications. This compound has been found to have anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a valuable tool for researchers in these fields. It has also been studied for its potential use in drug discovery and development, as well as for its ability to modulate cellular signaling pathways.